molecular formula C11H15N3O3 B8425119 (Z)-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclohept-4-enol

(Z)-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclohept-4-enol

Cat. No.: B8425119
M. Wt: 237.25 g/mol
InChI Key: UOSUYNLRJXQLFX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(Z)-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclohept-4-enol is a useful research compound. Its molecular formula is C11H15N3O3 and its molecular weight is 237.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H15N3O3

Molecular Weight

237.25 g/mol

IUPAC Name

1-(2-methyl-4-nitropyrazol-3-yl)cyclohept-4-en-1-ol

InChI

InChI=1S/C11H15N3O3/c1-13-10(9(8-12-13)14(16)17)11(15)6-4-2-3-5-7-11/h2-3,8,15H,4-7H2,1H3

InChI Key

UOSUYNLRJXQLFX-UHFFFAOYSA-N

Canonical SMILES

CN1C(=C(C=N1)[N+](=O)[O-])C2(CCC=CCC2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-methyl-4-nitro-1H-pyrazole (1.5 g, 11.8 mmol) and (Z)-cyclohept-4-enone (1.4 g, 13.0 mmol) in dry THF (30 mL) under nitrogen cooled to −78° C. was added dropwise a solution of lithium hexamethyldisilazide (1.0 M in THF, 30 mL, 29.5 mmol). The reaction mixture was allowed to warm to −40° C. and stirred for 90 min. Saturated aqueous ammonium chloride solution (30 mL) was added (dropwise initially) and the mixture was allowed to warm to room temperature and extracted with EtOAc (150 mL). The organic layer was washed with water (30 mL), washed with brine (20 mL), separated, dried over MgSO4 and concentrated under reduced pressure. Purification via silica gel column chromatography (20-25% EtOAc) gave (Z)-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclohept-4-enol as a tan oil (1.37 g, 49%).
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
1.4 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step Two
Quantity
30 mL
Type
reactant
Reaction Step Three

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